Cas no 2172313-56-1 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid)

2-(1-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopropyl backbone and a pyrimidine-based side chain, offering unique conformational constraints and hydrogen-bonding capabilities in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, facilitating selective deprotection under mild basic conditions. This compound is particularly valuable for introducing rigid, heterocyclic motifs into peptide sequences, enabling precise control over secondary structure formation. Its carboxylic acid functionality allows for straightforward incorporation at various positions within a peptide chain, making it a versatile building block for medicinal chemistry and bioconjugation research.
2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid structure
2172313-56-1 structure
Product Name:2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid
CAS No:2172313-56-1
MF:C26H24N4O5
MW:472.492566108704
CID:6232383
PubChem ID:165529718
Update Time:2025-10-29

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid
    • 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
    • EN300-1500373
    • 2172313-56-1
    • Inchi: 1S/C26H24N4O5/c31-23(32)11-26(9-10-26)30-24(33)16-12-27-22(28-13-16)14-29-25(34)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,12-13,21H,9-11,14-15H2,(H,29,34)(H,30,33)(H,31,32)
    • InChI Key: RRKDOGUXQHGAKC-UHFFFAOYSA-N
    • SMILES: OC(CC1(CC1)NC(C1=CN=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N=C1)=O)=O

Computed Properties

  • Exact Mass: 472.17466988g/mol
  • Monoisotopic Mass: 472.17466988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 131Ų

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1500373-1.0g
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
1g
$0.0 2023-06-05
Enamine
EN300-1500373-50mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1500373-100mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
100mg
$2963.0 2023-09-27
Enamine
EN300-1500373-250mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
250mg
$3099.0 2023-09-27
Enamine
EN300-1500373-500mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
500mg
$3233.0 2023-09-27
Enamine
EN300-1500373-1000mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
1000mg
$3368.0 2023-09-27
Enamine
EN300-1500373-2500mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
2500mg
$6602.0 2023-09-27
Enamine
EN300-1500373-5000mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
5000mg
$9769.0 2023-09-27
Enamine
EN300-1500373-10000mg
2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidine-5-amido}cyclopropyl)acetic acid
2172313-56-1
10000mg
$14487.0 2023-09-27

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid Related Literature

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid: A Comprehensive Overview

The compound with CAS No. 2172313-56-1, known as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) groups, pyrimidine rings, and cyclopropane moieties. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a precursor in peptide synthesis. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, suggests its utility in solid-phase synthesis strategies. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex peptides with high sequence fidelity. Moreover, its cyclopropane ring introduces strain and rigidity into the molecule, which can enhance bioactivity by modulating molecular interactions with target proteins.

In addition to its role in peptide synthesis, this compound has shown promise in bioconjugation reactions. The acetic acid moiety at the terminus of the molecule provides a reactive site for coupling with other biomolecules, such as antibodies or nucleic acids. This property has led to its exploration in the development of targeted drug delivery systems. For instance, studies have shown that this compound can be conjugated with therapeutic agents to improve their specificity and reduce off-target effects.

The synthesis of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid involves a multi-step process that integrates principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the construction of the pyrimidine ring through cyclization reactions. The incorporation of the cyclopropane ring requires precise control over reaction conditions to ensure stereochemical integrity.

From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Preclinical studies have indicated that it possesses moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes involved in cellular signaling pathways makes it a valuable tool for studying disease mechanisms.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets, including kinases and proteases. These findings underscore its versatility as a lead compound for drug design.

In terms of toxicity and safety profiles, preliminary data suggest that this compound has a favorable toxicokinetic profile, with limited systemic toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and determine its suitability for clinical applications.

The discovery and development of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidine-5-amido}cyclopropyl)acetic acid represent a significant milestone in medicinal chemistry. Its unique combination of structural features and functional groups positions it as a valuable asset in the pursuit of innovative therapeutic solutions.

As research on this compound continues to evolve, it is anticipated that new insights into its biological activity and therapeutic potential will emerge. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in its development, ultimately contributing to the advancement of personalized medicine.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd